![molecular formula C19H26N2O6 B4891801 1-cyclopentyl-4-(2-methoxybenzoyl)piperazine oxalate](/img/structure/B4891801.png)
1-cyclopentyl-4-(2-methoxybenzoyl)piperazine oxalate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-cyclopentyl-4-(2-methoxybenzoyl)piperazine oxalate is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic properties. The compound belongs to the class of piperazine derivatives and has been studied extensively for its pharmacological effects.
Mechanism of Action
The mechanism of action of 1-cyclopentyl-4-(2-methoxybenzoyl)piperazine oxalate is not fully understood. However, studies have suggested that the compound may act by inhibiting certain enzymes or by modulating specific signaling pathways in cells.
Biochemical and Physiological Effects:
Studies have shown that 1-cyclopentyl-4-(2-methoxybenzoyl)piperazine oxalate can induce apoptosis, or programmed cell death, in cancer cells. The compound has also been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. Additionally, 1-cyclopentyl-4-(2-methoxybenzoyl)piperazine oxalate has been shown to have neuroprotective effects in animal models of neurological disorders.
Advantages and Limitations for Lab Experiments
One advantage of using 1-cyclopentyl-4-(2-methoxybenzoyl)piperazine oxalate in lab experiments is its potential therapeutic properties. The compound has been shown to have activity against a range of diseases, making it a promising candidate for drug development. However, one limitation of using the compound is its complex synthesis method, which may make it difficult to produce in large quantities.
Future Directions
There are several future directions for research on 1-cyclopentyl-4-(2-methoxybenzoyl)piperazine oxalate. One area of focus is the development of more efficient synthesis methods for the compound. Additionally, further studies are needed to fully understand the mechanism of action of the compound and to identify specific targets for its therapeutic effects. Finally, more research is needed to determine the safety and efficacy of the compound in clinical trials.
Synthesis Methods
1-cyclopentyl-4-(2-methoxybenzoyl)piperazine oxalate can be synthesized through a multistep process involving the reaction of piperazine with 2-methoxybenzoyl chloride, followed by the addition of cyclopentyl magnesium bromide. The resulting compound is then treated with oxalic acid to obtain the oxalate salt.
Scientific Research Applications
1-cyclopentyl-4-(2-methoxybenzoyl)piperazine oxalate has been studied extensively for its potential therapeutic applications. The compound has been shown to exhibit significant activity against a range of diseases, including cancer, inflammation, and neurological disorders.
properties
IUPAC Name |
(4-cyclopentylpiperazin-1-yl)-(2-methoxyphenyl)methanone;oxalic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H24N2O2.C2H2O4/c1-21-16-9-5-4-8-15(16)17(20)19-12-10-18(11-13-19)14-6-2-3-7-14;3-1(4)2(5)6/h4-5,8-9,14H,2-3,6-7,10-13H2,1H3;(H,3,4)(H,5,6) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HVCAAXDAVBJHBQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C(=O)N2CCN(CC2)C3CCCC3.C(=O)(C(=O)O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H26N2O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Cyclopentyl-4-(2-methoxybenzoyl)piperazine oxalate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.